Cas no 1806742-01-7 (2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806742-01-7
• MF: C₇H₂F₆INO₂
• MW: 372.991175174713
• CID: 4831388
• Update Time: 2025-10-28

2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6INO2/c8-6(9,10)4-2(17-7(11,12)13)1-3(14)15-5(4)16/h1H,(H,15,16)
• InChI Key： ZRSPHHXGFBMPRF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)(F)F)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 408
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806742-01-7)

2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806742-01-7) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. The presence of trifluoromethoxy and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine features a pyridine ring substituted with hydroxyl, iodo, and fluorinated functional groups. These modifications contribute to its unique physicochemical properties, such as increased lipophilicity and metabolic stability, which are critical for bioactive compounds. Researchers are particularly interested in its potential as a building block for designing novel small-molecule inhibitors targeting enzymes or receptors.

In recent years, the demand for fluorinated pyridine derivatives like CAS 1806742-01-7 has surged due to their applications in medicinal chemistry. Fluorine incorporation often improves drug-like properties, such as bioavailability and binding affinity. This compound is frequently explored in the development of anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine serves as a key intermediate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecules in drug discovery pipelines. The iodine substituent offers a handle for further functionalization, enabling the introduction of diverse pharmacophores.

The agrochemical industry also benefits from pyridine-based compounds like CAS 1806742-01-7. Fluorinated pyridines are increasingly used in the design of next-generation pesticides and herbicides, addressing the growing need for environmentally friendly crop protection solutions. Its structural features may contribute to modes of action that target specific pests while minimizing ecological impact.

Market trends indicate a rising interest in custom synthesis of 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, driven by pharmaceutical and agrochemical R&D. Suppliers specializing in high-purity intermediates are scaling up production to meet demand, with a focus on GMP-compliant manufacturing processes. Analytical techniques like HPLC and NMR ensure quality control for research-grade materials.

For researchers handling CAS 1806742-01-7, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. Safety data sheets (SDS) provide essential guidelines for handling, though the compound is not classified under hazardous categories. Its applications are strictly limited to scientific research and industrial development contexts.

In summary, 2-Hydroxy-6-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine represents a cutting-edge chemical tool for modern research. Its multifunctional design aligns with industry needs for innovative solutions in drug design and sustainable agriculture. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.